Cas no 21230-43-3 (Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate)

Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate is a versatile heterocyclic compound widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its pyrazole core, functionalized with an amino group and an ester moiety, enables diverse reactivity, making it valuable for constructing complex molecular frameworks. The compound exhibits good stability under standard conditions and is compatible with a range of synthetic transformations, including cyclizations and coupling reactions. Its structural features are particularly advantageous in the development of biologically active molecules, such as kinase inhibitors and antimicrobial agents. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. This intermediate is favored for its efficiency in multistep synthetic routes.

Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate structure

21230-43-3 structure

Product Name:Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate

CAS No:21230-43-3

MF:C₇H₁₁N₃O₂

MW:169.181141138077

MDL:MFCD00101268

CID:290354

PubChem ID:252927

Update Time:2025-06-08

Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate
- 1H-Pyrazole-4-carboxylicacid, 3-amino-1-methyl-, ethyl ester
- 3-amino-1-methyl-1H-Pyrazole-4-carboxylic acid ethyl ester
- ethyl 3-amino-1-methylpyrazole-4-carboxylate
- PYRAZOLE-4-CARBOXYLIC ACID, 3-AMINO-1-METHYL-, ETHYL ESTER
- 3-Amino-1-methyl-1H-pyrazol-4-carbonsaeure-aethylester
- 3-amino-1-methyl-1H-pyrazol-4-carboxylic acid ethyl ester
- 3-Amino-1-methylpyrazole-4-carboxylic acid ethyl ester
- 1H-PYRAZOLE-4-CARBOXYLIC ACID, 3-AMINO-1-METHYL-, ETHYL ESTER
- PYRAZOLE-4-CARBOXYLIC ACID,3-AMINO-1-METHYL-,ETHYL ESTER
- NSC75242
- 1H-Pyrazole-4-carboxylicacid,3-amino-1-methyl-,ethylester
- PVPKAOUYPAEICK-UHFFFAOYSA-N
- CS-0043790
- NSC-75242
- AKOS006274131
- 3-Amino-1-methyl-4-pyrazolecarboxylic acid ethyl ester
- 21230-43-3
- AMY5112
- Ethyl 1-Methyl-3-aMinopyrazole-4-carboxylate
- Z1198150597
- SCHEMBL645045
- EN300-116989
- DS-4546
- SY096882
- W-206609
- 1H-Pyrazole-4-carboxylicacid,3-amino-1-methyl-,ethyl ester
- DTXSID50291401
- FT-0693316
- MFCD00101268
- CCG-40341
- MB00669
- AJ-077/25078002
- DB-081461
- ALBB-018074
- MDL： MFCD00101268
- Inchi： 1S/C7H11N3O2/c1-3-12-7(11)5-4-10(2)9-6(5)8/h4H,3H2,1-2H3,(H2,8,9)
- InChI Key： PVPKAOUYPAEICK-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C(N)=NN(C)C=1)=O

Computed Properties

Exact Mass: 169.08500
Monoisotopic Mass: 169.085
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70.1
XLogP3: 0.7

Experimental Properties

Density: 1.29
Boiling Point: 300.5°Cat760mmHg
Flash Point: 135.5°C
Refractive Index: 1.571
PSA: 70.14000
LogP: 0.76020

Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	077444-500mg	Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate	21230-43-3		500mg	2730CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	077444-1g	Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate	21230-43-3		1g	3413CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BZ614-250mg	Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate	21230-43-3	95%	250mg	294CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BZ614-5g	Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate	21230-43-3	95%	5g	1633CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BZ614-50mg	Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate	21230-43-3	95%	50mg	71.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BZ614-1g	Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate	21230-43-3	95%	1g	384.0CNY	2021-07-12
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0374-1g	3-Amino-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester	21230-43-3	96%	1g	339.22CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0374-5g	3-Amino-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester	21230-43-3	96%	5g	1187.26CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0374-25g	3-Amino-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester	21230-43-3	96%	25g	4070.6CNY	2021-05-08
Fluorochem	061515-1g	Ethyl 3-Amino-1-methyl-1H-pyrazole-4-carboxylate	21230-43-3	95%	1g	￡48.00	2022-02-28

Ethyl 3-amino-1-methyl-1H-pyrazole-4-carboxylate Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:21230-43-3)PYRAZOLE-4-CARBOXYLIC ACID, 3-AMINO-1-METHYL-, ETHYL ESTER

Order Number:sfd9365

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

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